N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine

• Molecular Formula: C22H29N5O3S
• Molecular Weight: 443.6 g/mol
• IUPAC Name: (E)-1-(4-methoxyphenyl)-N-[4-(3-piperidin-1-ylsulfonylpyridin-4-yl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C22H29N5O3S/c1-30-20-7-5-19(6-8-20)17-24-26-15-13-25(14-16-26)21-9-10-23-18-22(21)31(28,29)27-11-3-2-4-12-27/h5-10,17-18H,2-4,11-16H2,1H3/b24-17+
• InChI Key: DRLYVZNTGWGBBO-JJIBRWJFSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/N2CCN(CC2)C3=C(C=NC=C3)S(=O)(=O)N4CCCCC4
• SMILES: COC1=CC=C(C=C1)C=NN2CCN(CC2)C3=C(C=NC=C3)S(=O)(=O)N4CCCCC4

Description

N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine, also known as MPSP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine is complex and not fully understood. However, it is believed that N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine acts as a modulator of various neurotransmitter systems by binding to specific receptors in the brain. N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been shown to have a high affinity for dopamine, norepinephrine, and serotonin receptors, which are all involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects
N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been shown to have various biochemical and physiological effects in laboratory experiments. In animal studies, N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased locomotor activity and improved cognitive function. N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine in laboratory experiments is its high affinity for various neurotransmitter receptors, which makes it an excellent tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of using N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine. One area of interest is the development of more selective N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine analogs that can modulate specific neurotransmitter systems without producing off-target effects. Another area of interest is the use of N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine in combination with other drugs to enhance its therapeutic potential in the treatment of neurological disorders. Additionally, further research is needed to elucidate the precise mechanism of action of N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine and its potential for use in other areas of research, such as drug addiction and pain management.
Conclusion
In conclusion, N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. The synthesis method of N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine is relatively straightforward, and it has been extensively studied for its potential use in the field of neuroscience. While there are advantages and limitations to using N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine in laboratory experiments, there are several future directions for research that hold promise for the development of more effective treatments for neurological disorders.

Synthesis Methods

The synthesis of N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine involves the reaction of 4-(3-(1-piperidinylsulfonyl)pyridin-4-yl)piperazine with 4-methoxybenzaldehyde in the presence of acetic acid. The reaction yields N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine as a yellow solid with a purity of around 95%. The synthesis method is relatively straightforward and can be performed with standard laboratory equipment.

Scientific Research Applications

N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been extensively studied for its potential use in various scientific research applications. One of the primary uses of N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine is in the field of neuroscience, where it has been shown to modulate the activity of various neurotransmitter systems, including dopamine, norepinephrine, and serotonin. N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has also been studied for its potential use in the treatment of various neurological disorders, such as Parkinson's disease and schizophrenia.